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Executive Summary
The SjDX5-271 peptide, a novel immunomodulatory agent, originates from the eggs of the

parasitic helminth Schistosoma japonicum.[1][2] This 30-amino acid peptide was identified

through a target-guided screening approach aimed at discovering compounds with anti-

inflammatory properties.[1] SjDX5-271 has demonstrated significant therapeutic potential by

promoting the polarization of macrophages towards the anti-inflammatory M2 phenotype.[1] Its

mechanism of action involves the inhibition of the Toll-like receptor 4 (TLR4)/Myeloid

differentiation primary response 88 (MyD88)/Nuclear factor-kappa B (NF-κB) signaling

pathway.[1] This peptide has shown promise in preclinical models of liver ischemia-reperfusion

injury, suggesting its potential as a novel therapeutic for this and other immune-related

diseases.[1]

Origin and Discovery
The discovery of SjDX5-271 stems from the long-observed phenomenon of immunomodulation

by parasitic helminths, which secrete molecules to suppress the host's immune response to

ensure their survival.[3] Researchers have been investigating the components of Schistosoma

japonicum eggs, known to be potent inducers of regulatory T cells, for novel therapeutic

agents.[3]
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SjDX5-271 was identified from a pool of peptides isolated from S. japonicum egg extracts.[1]

The initial screening process involved gel filtration chromatography and reversed-phase high-

performance liquid chromatography to separate the various components of the egg extract.[1] A

specific 3 kDa peptide, initially designated pS1, was found to significantly induce M2

polarization in RAW264.7 macrophages and was subsequently named SjDX5-271.[1]

Peptide Characteristics
The fundamental properties of the SjDX5-271 peptide are summarized in the table below.

Property Description Source

Origin
Eggs of Schistosoma

japonicum
[1][2]

Amino Acid Sequence
YKNLGGQQQSGSSQGQFPS

GQMQQQQRPQQ
[1]

Purity >95% (for synthesized peptide) [1]

Molecular Weight ~3 kDa [1]

Mechanism of Action: TLR4/MyD88/NF-κB Signaling
Pathway
SjDX5-271 exerts its anti-inflammatory effects by modulating macrophage polarization through

the inhibition of the TLR4 signaling pathway. Transcriptomic sequencing of macrophages

treated with SjDX5-271 revealed a significant inhibition of the TLR signaling pathway.[1]

Further investigation confirmed that SjDX5-271 directly interacts with TLR4, preventing the

downstream activation of MyD88 and the subsequent translocation of NF-κB to the nucleus.[1]

This inhibition leads to a reduction in the expression of pro-inflammatory cytokines and

promotes the M2 macrophage phenotype, which is crucial for tissue repair and resolution of

inflammation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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